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Compound of Interest

Compound Name: 5-Decanone

Cat. No.: B1664179

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 5-decanone, a
ketone utilized in various research and development applications. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment and minimizing potential
hazards.

Section 1: Chemical and Physical Properties

A thorough understanding of 5-decanone's physical and chemical properties is fundamental to
its safe handling. The following table summarizes key quantitative data.
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Property Value Unit Source(s)
Molecular Formula C1oH200 [L1121131141[5][6]
Molecular Weight 156.27 g/mol [BIA]5107181oNL0]
CAS Number 820.20-1 [LIE21B1AI51E]71810]

[10][11]
Appearance Colorless liquid [1[11]
Melting Point 9.2 °C [31[5][8]
Boiling Point 203.85 - 212 °C 1215118]
Density 0.819 - 0.8284 glcmd [3][71[8]
Flash Point 67.7 °C [3][7]
Solubility Soluble in DMSO [10]
Refractive Index 1.421 - 1.4244 [3][8]

Section 2: Hazard Identification and Toxicology

While some safety data sheets indicate a lack of comprehensive hazard data, 5-decanone is

known to present certain risks. It is categorized as a potential neurotoxin and may cause

irritation.[1][11]

Hazard Type

Description Source(s)

Acute Toxicity

May cause irritation.[1][11]

Considered a neurotoxin,

[1][11]

potentially causing acute

solvent syndrome.[1]

Flammability

Flammable liquid and vapor.
Vapors are heavier than air [12]
and may form explosive

mixtures with air.[12]
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Further toxicological properties have not been fully investigated.[13]

Section 3: Safe Handling and Storage

Proper handling and storage procedures are critical to prevent exposure and accidents.

3.1 Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[7][14]

Avoid contact with skin and eyes.[7]

Wear suitable protective clothing, including chemical-resistant gloves and safety goggles.[7]
[13]

Use non-sparking tools to prevent ignition.[7]

Take precautionary measures against static discharge.[7][12]

Wash hands thoroughly after handling.[12]

3.2 Storage:

e Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][12][13]
o Keep away from heat, sparks, open flames, and other ignition sources.[12][13]

o Store separately from incompatible materials such as oxidizing agents.[7][13]

Section 4: Personal Protective Equipment (PPE)

The following PPE is recommended when handling 5-decanone to minimize exposure.
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PPE Category

Recommendation

Standard/Specification

Eye and Face Protection

Tightly fitting safety goggles or

chemical safety glasses.

EN 166 (EU) or NIOSH (US)
approved.[7][13][14]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Inspect
prior to use.[7][14] Lab coat or
other suitable protective
clothing.[7][13]

EN 374[7]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or if
vapors/mists are generated,
use a NIOSH/MSHA approved
respirator.[7][14]

NIOSH/MSHA or EN 149
approved.[14]

Section 5: First Aid Measures

In the event of exposure, immediate and appropriate first aid is essential.
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Exposure Route

First Aid Procedure

Source(s)

Inhalation

Move the exposed person to
fresh air at once. If breathing is
difficult, give oxygen. If
breathing has stopped,
perform artificial respiration.
Seek immediate medical
attention.[7][15]

[71(15]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with soap
and plenty of water for at least
15 minutes. Seek medical
attention if irritation persists.[7]
[15][16]

[71115][16]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
eyelids. Remove contact
lenses if present and easy to
do. Continue rinsing. Seek
immediate medical attention.
[71[13][16][17]

[7IL3]e]Lv]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek
immediate medical attention.
[7][15]

[71(15]

Section 6: Accidental Release and Disposal

Prompt and correct response to a spill is crucial to contain the hazard and protect personnel

and the environment.

© 2025 BenchChem. All rights reserved. 5/12

Tech Support


https://www.chemicalbook.com/msds/5-DECANONE.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.chemicalbook.com/msds/5-DECANONE.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.chemicalbook.com/msds/5-DECANONE.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.chemicalbook.com/msds/5-DECANONE.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.chemicalbook.com/msds/5-DECANONE.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14145&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.c2cfirstaidaquatics.com/first-aid-for-chemical-exposure/
https://www.chemicalbook.com/msds/5-DECANONE.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14145&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.c2cfirstaidaquatics.com/first-aid-for-chemical-exposure/
https://www.chemicalbook.com/msds/5-DECANONE.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.chemicalbook.com/msds/5-DECANONE.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

6.1 Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[7]
e Ventilate: Ensure adequate ventilation.[7]

o Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces).[7][13]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[7]

o Absorption: Soak up the spill with an inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust).[13]

o Collection: Collect the absorbed material and place it in a suitable, closed container for
disposal.[7][13]

o Decontamination: Clean the affected area thoroughly.

6.2 Disposal:

Dispose of waste material at a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[7][14]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[7]

Do not discharge into sewer systems.[7][14]

All disposal practices must be in accordance with local, state, and federal regulations.[14]

Section 7: Fire-Fighting Measures

In the event of a fire involving 5-decanone, the following measures should be taken.
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Aspect Guideline Source(s)

Use dry chemical, carbon

) R ] dioxide (COy2), alcohol-
Suitable Extinguishing Media ] [7][13]
resistant foam, or water spray.

[71013]

) S No limitations of extinguishing
Unsuitable Extinguishing

i agents are given for this [12]
Media

substance/mixture.[12]

Combustible material. Vapors
are heavier than air and may
N spread along floors, creating a
Specific Hazards ) [12][13]
flashback hazard. Containers
may explode when heated.[12]

[13]

Wear self-contained breathing
Protective Equipment apparatus (SCBA) and full [71[13]
protective gear.[7][13]

Section 8: Experimental Protocols

Detailed experimental protocols for determining the safety parameters of chemicals like 5-
decanone are outlined by international standards organizations. Researchers should consult
these standards for comprehensive methodologies.

8.1 Flash Point Determination: Standardized methods such as the Pensky-Martens closed-cup
test (ASTM D93) or the Cleveland open-cup method (ASTM D92) are typically employed to
determine the flash point of combustible liquids. These methods involve heating the substance
at a controlled rate and introducing an ignition source at regular intervals to observe the
temperature at which a flash occurs.

8.2 Acute Toxicity Testing: Acute toxicity is often evaluated through studies determining the
LDso (median lethal dose) or LCso (median lethal concentration). Protocols for these tests are
detailed in guidelines such as the OECD Guidelines for the Testing of Chemicals, Test No. 402
(Acute Dermal Toxicity), Test No. 403 (Acute Inhalation Toxicity), and Test No. 420 (Acute Oral
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Toxicity - Fixed Dose Procedure). These experiments involve administering the substance to
laboratory animals under controlled conditions and observing morbidity and mortality.

8.3 Skin Irritation/Corrosion Testing: The potential for a chemical to cause skin irritation or
corrosion is assessed using methods described in guidelines like OECD Test Guideline 404
(Acute Dermal Irritation/Corrosion). This typically involves applying the substance to the skin of
a test animal (often a rabbit) and observing for signs of erythema, edema, and other effects
over a specified period. In vitro methods using reconstructed human epidermis models are also
increasingly used.

Visualizations

The following diagrams illustrate key safety and handling workflows.
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5-Decanone Spill Occurs
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Caption: Workflow for responding to a 5-decanone spill.
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Exposure to 5-Decanone

A Y
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Caption: First aid procedures for 5-decanone exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 5-Decanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664179#5-decanone-safety-and-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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